Cas no 1289168-98-4 (2-ethyl-4-formylbenzoic acid)

• Product Name: 2-ethyl-4-formylbenzoic acid
• CAS No: 1289168-98-4
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 2134197
• Update Time: 2023-11-19

2-ethyl-4-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-formylBenzoic acid
• CID 88474632
• Benzoic acid, 2-ethyl-4-formyl-
• 2-ethyl-4-formylbenzoic acid

• Inchi： 1S/C10H10O3/c1-2-8-5-7(6-11)3-4-9(8)10(12)13/h3-6H,2H2,1H3,(H,12,13)
• InChI Key： NYRNXBDBHKKPGJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C=O)=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 331.8±35.0 °C(Predicted)
• pka: 3.37±0.10(Predicted)